Cas no 1379353-37-3 ((2-Fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 1379353-37-3
• MF: C₈H₆F₄S
• MW: 210.191854953766
• CID: 5075601
• Update Time: 2023-08-25

(2-Fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL)(METHYL)SULFANE
• (2-Fluoro-5-(trifluoromethyl)phenyl)(methyl)sulfane

• Inchi： 1S/C8H6F4S/c1-13-7-4-5(8(10,11)12)2-3-6(7)9/h2-4H,1H3
• InChI Key： OUZITZFQJOHUFP-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C=CC(C(F)(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes